Cas no 513-85-9 (2,3-Butanediol)

2,3-Butanediol Properties

Names and Identifiers

• 2,3-BUTANEDIOL
• 2,3-DIHYDROXYBUTANE
• BUTANE-2,3-DIOL
• BUTANEDIOL, 2,3-
• DIMETHYLENE GLYCOL
• OMEGA-BUTYLENE GLYCOL
• 2,3-Butandiol
• 2,3-butanodiol
• Dimethylethylene glycol
• pseudobutyleneglycol
• sym-dimethylethyleneglycol
• 2,3-BUTANEDIOL, MIXTURE OF RACEMIC AND M ESO FORMS
• 2.3-BUTYLENE GLYCOL GC STANDARD
• 2,3-BUTANEDIOL NATURALLY PRODUCED
• 2,3-BUTANEDIOL (MIXTURE OF MESO- D- AND L-FORM)
• butanediol,2,3-butanediol
• BUTANEDIOL, 2,3-(SG)
• 2,3-Butanediol (mixture of stereoisomers)
• 2.3-Butanediol
• BUTANEDIOL, 2,3-(AS)
• 3-hydroxy-2-butanol
• butane-2R,3R-diol
• DiMethylethylene glycol
• meso-2,3-butanediol
• 2,3-Butylene Glycol (mixture of stereoisomers)
• 2,3-Dihydroxybutane (mixture of stereoisomers)
• 2,3-Butylene glycol
• Pseudobutylene glycol
• Sym-dimethylethylene glycol
• DL-2,3-Butanediol
• OWBTYPJTUOEWEK-UHFFFAOYSA-N
• 2,3-Butanediol, (R*,R*)-(.+/-.)-
• 2,3-Butanediol, [R-(R*,R*)]-
• 2,3- butanediol
• butane 2,3-diol
• 2,3-butane diol
• Buta
• 2,3-Butanediol(mixture of stereoisomers)
• HY-128387
• HSDB 1505
• 513-85-9
• MFCD00004523
• DB-243178
• 123513-85-9
• DL-2,3-BUTANDIOL
• EN300-19321
• InChI=1/C4H10O2/c1-3(5)4(2)6/h3-6H,1-2H
• CS-0099502
• 2,3-dihydroxy-butane
• NSC249246
• UNII-45427ZB5IJ
• AKOS009031391
• SY057405
• Tox21_300789
• BRN 0969165
• Q209157
• 45427ZB5IJ
• meso-2,3-butane diol
• a butane-2,3-diol
• (+/-)-2,3-BUTANEDIOL
• DTXCID6021321
• EINECS 208-173-6
• S6040
• DTXSID8041321
• a 2,3-butanediol
• 2,3-Butanediol, 98%
• SY047189
• 2,3-dihydroxy butane
• F0001-1337
• CCRIS 5501
• D-2,3-Butane diol
• 2d-Pharmalyte(9ci)
• 35007-63-7
• levo-butane-2,3-diol
• NS00077458
• Butan-2,3-diol
• SB44226
• Z104473532
• EC 208-173-6
• NISTC6982258
• 2,3-Butanediol; >98%
• NSC-249246
• 4-01-00-02524 (Beilstein Handbook Reference)
• dimethyl ethyleneglycol
• DB-027533
• CHEMBL2312529
• 2,3-Butanediol, Vetec(TM) reagent grade, 98%
• NCGC00248169-01
• DB-335823
• CHEBI:62064
• NCGC00254693-01
• dimethyl ethylene glycol
• SB44692
• CAS-513-85-9
• B0681
• F14836
• a 2,3-butylene glycol
• 2,3-Butanediol (DL)
• +Expand

• MDL： MFCD00004523
• InChIKey： OWBTYPJTUOEWEK-UHFFFAOYSA-N
• Inchi： 1S/C4H10O2/c1-3(5)4(2)6/h3-6H,1-2H3
• SMILES： O([H])C([H])(C([H])([H])[H])C([H])(C([H])([H])[H])O[H]
• BRN： 0969165

Computed Properties

• Exact Mass: 90.06810
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 90.068
• Heavy Atom Count: 6
• Complexity: 30.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: -0.25200
• PSA: 40.46000
• Merck: 1568
• Refractive Index: n20/D 1.433(lit.)
• Water Partition Coefficient: dissolution
• Boiling Point: 183-184 °C(lit.)
• Melting Point: 25 °C (lit.)
• Flash Point: Fahrenheit: 185 ° f < br / > Celsius: 85 ° C < br / >
• Color/Form: Colorless viscous liquid, crystal at low temperature.
• PH: 7 (H2O, 20℃)Aqueous solution
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, acid anhydrides, acid chlorides, chloroformates, reducing agents.
• Solubility: It is miscible with water and soluble in alcohol and ether.
• Sensitiveness: Hygroscopic
• Density: 1.002 g/mL at 20 °C(lit.)

2,3-Butanediol Security Information

• RTECS：EK0532000
• WGK Germany：1
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Prompt：warning
• Storage Condition：Warehouse ventilation and low temperature drying
• TSCA：Yes
• Explosive Limit：3.1-11.4%(V)

2,3-Butanediol Customs Data

• HS CODE：29053980
• Customs Data：

  China Customs Code:

  2905399090

  Overview:

  2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether